Cas no 882517-93-3 (4-bromo-2-(1H-1,2,4-triazol-3-yl)aniline)

• Product Name: 4-bromo-2-(1H-1,2,4-triazol-3-yl)aniline
• CAS No: 882517-93-3
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD16666300
• CID: 1920390
• PubChem ID: 62072644
• Update Time: 2025-10-20

4-bromo-2-(1H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-2-(1H-1,2,4-triazol-3-yl)-
• 4-bromo-2-(1H-1,2,4-triazol-3-yl)aniline
• 4-Bromo-2-(4H-1,2,4-triazol-3-yl)aniline
• AKOS011351013
• CS-0263548
• MMG-0752
• 882517-93-3
• BDBM50575464
• 4-Bromo-2-(2H-[1,2,4]triazol-3-yl)-phenylamine
• CHEMBL4847829
• EN300-880721
• RCW
• SCHEMBL3572563
• Z927521608
• OCWUWXKYIUUICS-UHFFFAOYSA-N
• 4-bromo-2-(1H-1,2,4-triazol-5-yl)aniline
• 4-bromanyl-2-(4~{H}-1,2,4-triazol-3-yl)aniline

• MDL： MFCD16666300
• Inchi： 1S/C8H7BrN4/c9-5-1-2-7(10)6(3-5)8-11-4-12-13-8/h1-4H,10H2,(H,11,12,13)
• InChI Key： OCWUWXKYIUUICS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=NC=NN1)N

Computed Properties

• Exact Mass: 237.98541Da
• Monoisotopic Mass: 237.98541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-bromo-2-(1H-1,2,4-triazol-3-yl)aniline

4-Bromo-2-(1H-1,2,4-Triazol-3-Yl)Aniline: A Comprehensive Overview

The compound 4-bromo-2-(1H-1,2,4-triazol-3-yl)aniline, identified by the CAS number 882517-93-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and catalytic processes, making it a subject of intense research interest.

The molecular structure of 4-bromo-2-(1H-1,2,4-triazol-3-yl)aniline consists of an aniline backbone with a bromine substituent at the para position and a 1H-1,2,4-triazol group at the meta position. This arrangement imparts the molecule with distinctive electronic and steric properties. The triazole ring is known for its aromaticity and ability to participate in hydrogen bonding, which enhances the compound's reactivity and stability under various conditions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 882517-93-3. Researchers have employed both traditional and modern techniques to optimize the synthesis process. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to conventional methods. This development underscores the importance of continuous innovation in synthetic chemistry.

The applications of 4-bromo-2-(1H-1,2,4-triazol-3-Yl)Aniline are diverse and impactful. In pharmacology, it has been explored as a potential lead compound for anti-cancer drug development. Its ability to inhibit specific kinase enzymes makes it a promising candidate for targeted therapies. Additionally, in material science, this compound has been utilized as a precursor for advanced polymers and nanomaterials due to its versatile functional groups.

Environmental considerations are paramount in modern chemical research. Studies have shown that CAS No. 882517-93 exhibits biodegradability under specific conditions, reducing its environmental footprint. However, further research is required to fully understand its long-term ecological impact and ensure sustainable practices in its production and use.

In conclusion, 4-bromo-2-(1H-1,2,4-triazol-Yl)Aniline represents a versatile and intriguing molecule with vast potential across multiple disciplines. As scientific research continues to evolve, this compound will undoubtedly play a pivotal role in driving innovation and discovery.